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Compound of Interest

Compound Name: Scandium chloride

CAS No.: 10361-84-9

Cat. No.: B082386 Get Quote

Executive Summary
Scandium(III) chloride (

) is the primary gateway to organoscandium chemistry and the production of metallic scandium.
Unlike the lanthanides to which it is often compared, scandium’s small ionic radius (

Å) imparts unique Lewis acidity and hydrolysis susceptibility.

This guide consolidates the thermodynamic data required for high-temperature synthesis (CVD,

metallothermic reduction) and aqueous applications (radiopharmaceutical labeling with

). It addresses the critical scarcity of experimental heat capacity data by providing theoretically
grounded estimates alongside verified formation enthalpies.

Fundamental Properties & Crystal Structure
Anhydrous

adopts a layered crystal structure distinct from the trichlorides of the lighter lanthanides (which
are typically

-type).
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Property Value Notes

Formula

Molar Mass

Crystal System Rhombohedral motif (Layered structure)

Coordination
Octahedral (

)

Scandium centers are 6-

coordinate

Density Solid state at

Melting Point High melting ionic solid

Solubility Highly Soluble
Exothermic dissolution in

water/ethanol

Solid-State Thermochemistry
The thermodynamic stability of

is driven by its high lattice enthalpy. Note that while formation enthalpy is well-established,
experimental heat capacity (

) data for

is scarce compared to

. The values below reflect the most reliable literature consensus and IVTANTHERMO database
extrapolations.

Standard Thermodynamic Values ( )
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Quantity Symbol Value Uncertainty
Source/Metho
d

Enthalpy of

Formation

Calorimetric

consensus [1][3]

Gibbs Free

Energy

Calculated from

and

Entropy Estimated

Derived from

/

trends [4]

Heat Capacity Estimated
Neumann-Kopp

Approximation

Expert Insight: The scarcity of experimental

data for

is a known gap in thermochemical databases. Researchers often rely on the values

for

or interpolate between

and

. The estimate above uses the weighted sum of constituents:

.

Born-Haber Cycle Visualization
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The stability of

is best understood through its formation pathway, dominated by the ionization energy of Sc and
the lattice energy.

Born-Haber Cycle: ScCl3 Formation

Sc(s) + 1.5 Cl2(g)
(Standard State)

Sc(g) + 3Cl(g)
(Atomization)

+ΔH_sub + ΔH_diss

ScCl3(s)
(Lattice Formation)

ΔHf = -925.1 kJ/mol

Sc3+(g) + 3Cl-(g)
(Ionization + Electron Affinity)

+IE(Sc) + 3EA(Cl)

-U_lattice (Exothermic)

Click to download full resolution via product page

Figure 1: Born-Haber cycle illustrating the energetic pathway to ScCl₃ stability.

Phase Transition Thermodynamics
For Chemical Vapor Deposition (CVD) and purification, the vapor pressure and sublimation

characteristics are critical. Unlike

, which sublimes at low temperatures,

requires significantly higher temperatures to generate appreciable vapor pressure.
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Vapor Species: At

, the vapor is predominantly monomeric

(

), with a minor dimeric species

(

) [1].[1]

Volatility Contrast:

vapor pressure is

at

, whereas

exceeds

at

.[2] This differential is exploited in the purification of Sc from Al-Sc alloys [2].[2]

Aqueous Chemistry & Hydration Protocols
is supplied commercially as the hexahydrate,

.[1] A critical error in synthesis is attempting to dehydrate this salt by simple heating.

The Hydrolysis Trap:

Direct heating results in Scandium Oxychloride (

), an insoluble refractory contaminant.

Self-Validating Protocol: Ammonium Chloride Route
To obtain anhydrous

, the dehydration must proceed through an ammonium double salt intermediate, which
suppresses hydrolysis.
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Figure 2: The ammonium chloride route for preventing hydrolysis during dehydration.

Applications in Drug Development
(Radiopharmaceuticals)
Scandium has emerged as a high-potential element in nuclear medicine due to the theranostic

pair

(PET imaging) and

(Therapy).

Precursor Role:

is the standard form for labeling DOTA-conjugated peptides (e.g., DOTATOC, PSMA-617).

Labeling Thermodynamics: The

ion is a hard Lewis acid. Labeling efficiency is pH-dependent (optimal pH 4.0–4.5) and
requires heating (

) to overcome the kinetic barrier of the macrocyclic chelator [5].

Purity Requirement: Metallic impurities (

,

) compete for the chelator. High-purity

(

) is mandatory to maintain high specific activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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